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Compound of Interest

Compound Name: meso-2,3-Dibromobutane

Cat. No.: B1593828 Get Quote

An In-Depth Technical Guide to the Physical Properties of meso-2,3-Dibromobutane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical properties of meso-2,3-
dibromobutane, complete with experimental protocols for their determination and a

visualization of its stereochemical context.

Physical Properties
Meso-2,3-dibromobutane is the achiral diastereomer of 2,3-dibromobutane. Despite having

two chiral centers, the molecule as a whole is not optically active due to an internal plane of

symmetry.[1][2] Its physical properties are distinct from its chiral enantiomeric counterparts.

The key physical properties of meso-2,3-dibromobutane are summarized in the table below:
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Physical Property Value Units Notes

Molecular Formula C₄H₈Br₂ - -

Molecular Weight 215.91 g/mol [3][4]

Appearance Liquid - [3][5]

Melting Point -24 °C [6][7]

Boiling Point 161 °C at 760 mmHg[4]

73-74 °C at 47 mmHg[3]

Density 1.767 g/mL at 25 °C[3]

1.774 g/cm³ -[4]

1.792 g/mL -[6]

Refractive Index

(n₂₀/D)
1.51 - [3]

1.502 - -[4]

1.515 - -[6]

Flash Point 33 °C [4]

Vapor Pressure 3.02 mmHg at 25 °C[4]

Solubility Insoluble in water [8]

Stereochemical Relationship
2,3-dibromobutane has two stereocenters, leading to a total of three stereoisomers: a pair of

enantiomers ((2R,3R) and (2S,3S)) and the meso compound ((2R,3S)). The following diagram

illustrates the relationship between these stereoisomers.
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Enantiomers (Chiral)

Meso Compound (Achiral)(2R,3R)-2,3-dibromobutane (2S,3S)-2,3-dibromobutane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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